Hexafluoroacetone

• CAS No.: 684-16-2
• Product Name: Hexafluoroacetone
• Molecular Formula: C3F6O; CF3COCF3; C3F6O
• Molecular Weight: 166.02 g/mol
• IUPAC Name: 1,1,1,3,3,3-hexafluoropropan-2-one
• Standard InChI: InChI=1S/C3F6O/c4-2(5,6)1(10)3(7,8)9
• Standard InChIKey: VBZWSGALLODQNC-UHFFFAOYSA-N
• SMILES: C(=O)(C(F)(F)F)C(F)(F)F
• Canonical SMILES: C(=O)(C(F)(F)F)C(F)(F)F
• Boiling Point: -18 °F at 760 mm Hg (NIOSH, 2016); -27.4 °C; -27 °C; -28 °C; -18°F
• Colorform: COLORLESS GAS; Colorless gas [Note: Shipped as a liquefied compressed gas].
• Density: 1.33 G/ML @ 25 °C (LIQUID); 5.76(relative gas density)
• Melting Point: -188 °F (NIOSH, 2016); -125.0 °C; -125.45 °C @ 101.3 kPa; -129 °C; -188°F
• Physical Description: Hexafluoroacetone is a colorless, toxic, and highly reactive gas. At ambient temperatures, it is likely to generate a considerable amount of vapor. It is an irritant to skin, eyes and mucous membranes and is toxic by ingestion, skin absorption, and inhalation. When heated to high temperatures it emits toxic fluoride fumes. Prolonged exposure of the container to fire or intense heat may cause it to violently rupture and rocket. It is used in the production of other chemicals.; Liquid; COLOURLESS GAS WITH CHARACTERISTIC ODOUR.; Colorless gas with a musty odor.; Colorless gas with a musty odor. [Note: Shipped as a liquefied compressed gas.]
• Description: Hexafluoroacetone is a colorless, toxic, and highly reactive gas. At ambient temperatures, it is likely to generate a considerable amount of vapor. It is an irritant to skin, eyes and mucous membranes and is toxic by ingestion, skin absorption, and inhalation. When heated to high temperatures it emits toxic fluoride fumes. Prolonged exposure of the container to fire or intense heat may cause it to violently rupture and rocket. It is used in the production of other chemicals.; Hexafluoroacetone is a ketone that is acetone in which all the methyl hydrogens are replaced by fluoro groups. It is a ketone and a perfluorinated compound.
• Related CAS: 10543-95-0 (monohydrate); 13098-39-0 (sesquihydrate); 32836-39-8 (dihydrate); 34202-69-2 (trihydrate)
• Solubility: Reacts with water (NIOSH, 2016); Solubility in water: reaction, releasing heat; Reacts
• Synonyms: Hexafluoro-2-propanone; 1,1,1,3,3,3-Hexafluoro-2-propanone; 1,1,1,3,3,3-Hexafluoroacetone; Bis(trifluoromethyl) ketone; GC 7887; NSC 202438; Perfluoro-2-propanone; Perfluoroacetone
• Vapor Density: Relative vapor density (air = 1): 5.7
• Vapor Pressure: 5.8 atm (NIOSH, 2016); 2.23e+03 mmHg; 5.0 mm Hg @ 25 °C, from experimentally derived coefficients; 5.8 atm
• PubChem Compound: 12695
• Last Modified: Nov 11 2021